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Compound of Interest

Compound Name: Manganese stearate

Cat. No.: B148106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

manganese stearate, a compound used in various industrial and pharmaceutical applications.

[1] Given the limited direct toxicological data for manganese stearate, this document

incorporates information on the hazards associated with manganese and its compounds, as

well as other metal stearates, to provide a thorough understanding of the potential risks.

Chemical and Physical Properties
Manganese stearate is the manganese salt of stearic acid, classified as a metal soap.[2] It

typically appears as a pale pink or off-white powder.[3] Key physical and chemical properties

are summarized in the table below.
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Property Value Source

Chemical Formula C36H70MnO4 [2][3]

Molecular Weight 621.89 g/mol [3][4]

Appearance Pale pink/off-white powder [3]

Odor Odorless or faint fatty odor [3]

Melting Point ~110–120 °C [3]

Boiling Point ≈ 359.4 °C [3]

Solubility in Water Insoluble [2][3]

Solubility in Organic Solvents
Soluble in hot oils and certain

organic solvents
[3]

Flash Point 162.4 °C [3]

Toxicological Data
Direct and comprehensive toxicological data for manganese stearate is not readily available in

published literature. Therefore, the toxicological profile is largely inferred from data on

manganese and its compounds. The primary health concern associated with overexposure to

manganese is neurotoxicity.[5][6]

Acute Toxicity:

While specific LD50 and LC50 values for manganese stearate are not available, data for other

manganese compounds suggest low acute toxicity via oral and inhalation routes.[4][7]
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Route of
Exposure

Species Value
Compound
Tested

Source

Oral
Wistar Rat

(female)

LD50 > 2000

mg/kg bw
Manganese [4]

Inhalation Han Wistar Rat

LC50 > 5.14

mg/L (4 hours,

dust)

Manganese [4]

Dermal - No data available
Manganese

Stearate
[7]

Chronic Toxicity and Neurotoxicity:

Chronic exposure to manganese, primarily through inhalation of dust, can lead to a serious

neurological disorder known as manganism, which presents with Parkinson-like symptoms.[3]

[5][6] These symptoms can include tremors, muscle rigidity, and cognitive impairment.[8] The

central nervous system, particularly the basal ganglia, is the primary target for manganese

toxicity.[3][9][10]

Signaling Pathways in Manganese Neurotoxicity
The neurotoxic effects of manganese are complex and involve multiple cellular pathways. A key

mechanism is the induction of oxidative stress and mitochondrial dysfunction.

Manganese (Mn²⁺) MitochondriaAccumulation Reactive Oxygen
Species (ROS) Generation

Dysfunction Oxidative Stress

Neuroinflammation

Neuronal Apoptosis Neurotoxicity
(Manganism)
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Caption: Proposed signaling pathway for manganese-induced neurotoxicity.

Hazard Identification and Precautions
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4.1. Health Hazards

Inhalation: Prolonged inhalation of manganese stearate dust may be harmful and can lead

to respiratory irritation.[6] The primary concern is the potential for manganese to cause

neurotoxicity.[11]

Skin Contact: Direct contact may cause mild, temporary irritation.[6][12]

Eye Contact: Direct contact with the powder may cause temporary irritation.[6]

Ingestion: Expected to be a low ingestion hazard.[12]

4.2. Fire and Explosion Hazards

Manganese stearate is a combustible powder and, like many organic powders, can form

explosive mixtures with air if dispersed in sufficient concentrations.[1][13]

Hazard Parameter Description

Combustible Dust Fine dust dispersed in air can be ignited.

Minimum Ignition Energy (MIE)
The lowest electrical spark energy required to

ignite a dust cloud.

Minimum Explosible Concentration (MEC)
The lowest concentration of dust in air that can

lead to an explosion.

Maximum Explosion Pressure (Pmax)
The highest pressure reached during a dust

explosion in a closed vessel.

Dust Deflagration Index (Kst) A measure of the severity of a dust explosion.

Experimental Protocols
5.1. Skin Irritation Testing (based on OECD Guideline 439)

This in vitro test method uses reconstructed human epidermis to assess the skin irritation

potential of a substance.
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Start Prepare Reconstructed
Human Epidermis (RhE) Tissue
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(and controls) to tissue surface
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(e.g., 60 minutes) Rinse and blot dry Post-incubation period
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(e.g., MTT assay) Analyze Data and Classify End
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Caption: Experimental workflow for in vitro skin irritation testing.

5.2. Dust Explosion Testing (based on ASTM E1226)

This method determines the maximum explosion pressure and the maximum rate of pressure

rise of a dust cloud in a closed vessel.
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Caption: Workflow for determining dust explosion characteristics.
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Safe Handling and Storage
6.1. Engineering Controls

Work in a well-ventilated area.[5]

Use local exhaust ventilation to control airborne dust.[13]

For procedures that may generate significant dust, use a fume hood or a glove box.

Use non-sparking tools and explosion-proof equipment where dust clouds may form.[5]

6.2. Personal Protective Equipment (PPE)

Protection Type Recommendation Source

Eye/Face Protection
Wear tightly fitting safety

goggles with side-shields.
[5]

Skin Protection

Wear impervious clothing and

chemical-resistant gloves (e.g.,

nitrile).

[5]

Respiratory Protection

If exposure limits are exceeded

or dust is generated, use a full-

face respirator with an

appropriate particulate filter.

[5]

6.3. Handling and Storage

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents.[6]

First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[5]

Skin Contact

Take off contaminated clothing

immediately. Wash the affected

area with soap and plenty of

water. Consult a doctor if

irritation persists.

[5]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[5]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Call a doctor

or Poison Control Center

immediately.

[5]

Accidental Release and Disposal
8.1. Accidental Release

Avoid dust formation.[5]

Evacuate personnel to safe areas.[5]

Wear appropriate personal protective equipment.[5]

Collect the spilled material using a method that does not generate dust (e.g., HEPA-filtered

vacuum) and place it in a suitable, closed container for disposal.[5]

8.2. Disposal

Dispose of waste and residues in accordance with local, state, and federal regulations.
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Do not allow the product to enter drains.[3]

Occupational Exposure Limits
Occupational exposure limits for manganese stearate have not been specifically established.

However, limits for manganese and its compounds should be followed.

Organization Limit Source

OSHA (PEL) 5 mg/m³ (Ceiling) [7][14]

NIOSH (REL)
1 mg/m³ (TWA), 3 mg/m³

(STEL)
[14]

ACGIH (TLV)

0.02 mg/m³ (Respirable

fraction, TWA), 0.1 mg/m³

(Inhalable fraction, TWA)

[14]

Disclaimer: This document is intended for informational purposes only and does not constitute

professional medical or safety advice. Always consult the most current Safety Data Sheet

(SDS) for manganese stearate and follow all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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